Cas no 134759-23-2 (Succinimidyl-6-(iodoacetamido)caproate)

Succinimidyl-6-(iodoacetamido)caproate is a heterobifunctional crosslinking reagent designed for conjugating amine- and sulfhydryl-containing molecules. The NHS ester moiety reacts efficiently with primary amines, while the iodoacetyl group selectively targets thiol groups, enabling controlled and stable bioconjugation. The extended 6-carbon spacer enhances flexibility and reduces steric hindrance, improving reactivity with larger biomolecules. This reagent is particularly useful for protein-protein or protein-small molecule conjugations, offering high specificity and minimal side reactions. Its water-soluble nature facilitates straightforward purification post-conjugation. Ideal for antibody-drug conjugates (ADCs) or enzyme labeling, it ensures reliable performance in biochemical and biotechnological applications. Store desiccated at -20°C to maintain stability.

Succinimidyl-6-(iodoacetamido)caproate structure

134759-23-2 structure

Product Name:Succinimidyl-6-(iodoacetamido)caproate

CAS No:134759-23-2

MF:C₁₂H₁₇IN₂O₅

MW:396.178255796433

MDL:MFCD00132999

CID:105603

PubChem ID:4378573

Update Time:2025-06-08

Succinimidyl-6-(iodoacetamido)caproate Chemical and Physical Properties

Names and Identifiers

- 2,5-Dioxopyrrolidin-1-yl 6-(2-iodoacetamido)hexanoate
- (2,5-dioxopyrrolidin-1-yl) 6-[(2-iodoacetyl)amino]hexanoate
- Hexanoic acid,6-[(2-iodoacetyl)amino]-, 2,5-dioxo-1-pyrrolidinyl ester
- Succinimidyl-6-(iodoacetamido)caproate
- Succinimidyl-6-(iodoacetyl)aminocaproate
- 6-(2-iodo-acetylamino)-hexanoic acid 2,5-dioxo-pyrrolidin-1-yl ester
- AC1N91TN
- ACMC-20egma
- AG-D-71067
- CTK4B9397
- PubChem11821
- succinimidyl 6-((iodoacetyl)amino)hexanoate
- succinimidyl-6-(iodoacetyl-amino)-hexanoate
- SIAX
- N-[6-[(2,5-Dioxo-1-pyrrolidinyl)oxy]-6-oxohexyl]-2-iodoacetamide
- J-006600
- FT-0604054
- N-{6-[(2,5-Dioxopyrrolidin-1-yl)oxy]-6-oxohexyl}-2-iodoacetamide
- 6-(IODOACETAMIDO)CAPROIC ACID N-*HYDROXYSUCCINIMIDE
- 2,5-Dioxopyrrolidin-1-yl6-(2-iodoacetamido)hexanoate
- MFCD00132999
- C12H17IN2O5
- 134759-23-2
- SCHEMBL181009
- AMY22703
- DTXSID00402606
- AKOS015909915
- Hexanoic acid,6-[(2-iodoacetyl)amino]-,2,5-dioxo-1-pyrrolidinyl ester
- G85020
- MDL： MFCD00132999
- Inchi： 1S/C12H17IN2O5/c13-8-9(16)14-7-3-1-2-4-12(19)20-15-10(17)5-6-11(15)18/h1-8H2,(H,14,16)
- InChI Key： GRNALJOZUYFKSS-UHFFFAOYSA-N
- SMILES： ICC(NCCCCCC(=O)ON1C(CCC1=O)=O)=O

Computed Properties

Exact Mass: 396.01781
Monoisotopic Mass: 396.01822g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 10
Complexity: 383
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 92.8Å²

Experimental Properties

Density: 1.67±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (5.5 g/l) (25 º C),
PSA: 92.78

Succinimidyl-6-(iodoacetamido)caproate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	S692040-1mg	Succinimidyl-6-(iodoacetamido)caproate	134759-23-2		1mg	$ 50.00	2022-06-03
TRC	S692040-2mg	Succinimidyl-6-(iodoacetamido)caproate	134759-23-2		2mg	$ 65.00	2022-06-03
TRC	S692040-10mg	Succinimidyl-6-(iodoacetamido)caproate	134759-23-2		10mg	$ 210.00	2022-06-03
abcr	AB509987-25 mg	Succinimidyl-6-(iodoacetyl)aminocaproate; .	134759-23-2		25mg	€212.00	2023-06-14
abcr	AB509987-100 mg	Succinimidyl-6-(iodoacetyl)aminocaproate; .	134759-23-2		100mg	€390.00	2023-06-14
abcr	AB509987-250 mg	Succinimidyl-6-(iodoacetyl)aminocaproate; .	134759-23-2		250mg	€755.60	2023-06-14
Chemenu	CM198711-1g	2,5-dioxopyrrolidin-1-yl 6-(2-iodoacetamido)hexanoate	134759-23-2	95%	1g	$719	2023-03-07
eNovation Chemicals LLC	Y1255980-25mg	6-(IODOACETAMIDO)CAPROIC ACID N-*HYDROXYSUCCINIMIDE	134759-23-2	98% (HPLC)	25mg	$260	2024-06-06
eNovation Chemicals LLC	Y1255980-100mg	6-(IODOACETAMIDO)CAPROIC ACID N-*HYDROXYSUCCINIMIDE	134759-23-2	98% (HPLC)	100mg	$440	2024-06-06
eNovation Chemicals LLC	Y1255980-250mg	6-(IODOACETAMIDO)CAPROIC ACID N-*HYDROXYSUCCINIMIDE	134759-23-2	98% (HPLC)	250mg	$800	2024-06-06